Cas no 150027-00-2 (Eicosasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,35,35,37,37,39,39,39-dotetracontamethyl-)

• Product Name: Eicosasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,35,35,37,37,39,39,39-dotetracontamethyl-
• CAS No: 150027-00-2
• MF: C₄₂H₁₂₆O₁₉Si₂₀
• MW: 1497.14847326279
• CID: 151178
• PubChem ID: 90470178
• Update Time: 2025-04-19

Eicosasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,35,35,37,37,39,39,39-dotetracontamethyl- Chemical and Physical Properties

Names and Identifiers

• Eicosasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,35,35,37,37,39,39,39-dotetracontamethyl-
• Eicosasiloxane, dotetracontamethyl-
• Eicosasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,...
• Eicosasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,35,35,37,37,39,3
• DOTETRACONTAMETHYLEICOSASILOXANE
• 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,35,35,37,37,39,39,39-Dotetracontamethyleicosasiloxane
• DTXSID901100503
• 150027-00-2

• Inchi： 1S/C42H126O19Si20/c1-62(2,3)43-64(7,8)45-66(11,12)47-68(15,16)49-70(19,20)51-72(23,24)53-74(27,28)55-76(31,32)57-78(35,36)59-80(39,40)61-81(41,42)60-79(37,38)58-77(33,34)56-75(29,30)54-73(25,26)52-71(21,22)50-69(17,18)48-67(13,14)46-65(9,10)44-63(4,5)6/h1-42H3
• InChI Key： UUGMSTGXEVVXLB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 1494.42768
• Monoisotopic Mass: 1494.4278625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 81
• Rotatable Bond Count: 38
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 175.37